Cas no 497232-12-9 (3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 497232-12-9
• MF: C₁₄H₁₃BrN₂O₂S₂
• MW: 385.299219846725
• CID: 6572914
• Update Time: 2025-06-15

3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• 3-(4-bromophenyl)-1-(methylsulfonyl)-5-(2-thienyl)-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 3-(4-bromophenyl)-4,5-dihydro-1-(methylsulfonyl)-5-(2-thienyl)-

• Inchi： 1S/C14H13BrN2O2S2/c1-21(18,19)17-13(14-3-2-8-20-14)9-12(16-17)10-4-6-11(15)7-5-10/h2-8,13H,9H2,1H3
• InChI Key： IAQVRVMPXUKHKL-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C(C2SC=CC=2)CC(C2=CC=C(Br)C=C2)=N1

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 507.4±60.0 °C(Predicted)
• pka: -3.10±0.70(Predicted)

Additional information on 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

Comprehensive Overview of 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS No. 497232-12-9)

The compound 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole, identified by its CAS No. 497232-12-9, is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its molecular framework combines a pyrazole core with 4-bromophenyl and thiophen-2-yl substituents, making it a versatile intermediate for synthetic applications. The presence of a methanesulfonyl group further enhances its reactivity, enabling diverse functionalization pathways. Researchers are increasingly exploring its potential in drug discovery, particularly as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in precision medicine.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole due to their modular design and tunable properties. This compound's bromophenyl moiety offers opportunities for cross-coupling reactions, a hot topic in synthetic organic chemistry, as evidenced by the surge in publications on Suzuki-Miyaura and Buchwald-Hartwig reactions. Additionally, the thiophene ring contributes to its electronic properties, making it relevant for applications in organic electronics—a field rapidly expanding with the rise of flexible displays and wearable technologies. Such interdisciplinary relevance positions this compound as a valuable asset in both pharmaceutical and materials research.

From a pharmacological perspective, the pyrazole nucleus in CAS No. 497232-12-9 is frequently associated with bioactive molecules, addressing common search queries like "pyrazole-based drugs" or "sulfonyl-containing therapeutics." Its structural features mimic those found in FDA-approved drugs, sparking investigations into its potential as a COX-2 inhibitor or JAK/STAT modulator—topics trending in autoimmune disease research. Moreover, the compound's methanesulfonyl group is often linked to improved metabolic stability, a critical factor in drug design discussions on platforms like PubMed and ResearchGate. These attributes make it a compelling subject for academic and industrial researchers alike.

The synthesis and characterization of 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole involve advanced analytical techniques, including NMR spectroscopy and mass spectrometry, which dominate laboratory-related searches. Its CAS No. 497232-12-9 serves as a unique identifier in chemical databases, streamlining literature reviews for professionals. Environmental and safety studies of such compounds are also gaining traction, reflecting global interest in "green chemistry" and "sustainable synthesis." As regulatory agencies emphasize safer chemical alternatives, this compound's biodegradability and toxicity profile are likely to become focal points for future research.

In summary, 3-(4-bromophenyl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole represents a convergence of synthetic utility and biological potential. Its multifaceted applications—from drug development to advanced materials—resonate with current scientific priorities, ensuring its continued relevance in peer-reviewed studies and patent filings. The compound's CAS No. 497232-12-9 will remain a key reference point as researchers unlock new functionalities through innovative derivatization strategies.